Cas no 84225-75-2 (2-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo-)

• Product Name: 2-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo-
• CAS No: 84225-75-2
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 707130
• PubChem ID: 45087607
• Update Time: 2025-10-30

2-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo-
• 2-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo-(9CI)
• 1-Methyl-4-oxo-1,4-dihydropyridine-2-carbonitrile
• 84225-75-2
• SB53476

• Inchi： 1S/C7H6N2O/c1-9-3-2-7(10)4-6(9)5-8/h2-4H,1H3
• InChI Key： IKVPLFYPMCVINP-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C)C(C#N)=C1

Computed Properties

• Exact Mass: 134.048
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 45.79000
• LogP: 0.25698

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 2-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo-

Compound CAS No. 84225-75-2: 1,4-Dihydro-1-methyl-4-oxo-2-pyridinecarbonitrile

1,4-Dihydro-1-methyl-4-oxo-2-pyridinecarbonitrile (CAS No. 84225-75-2) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery and material science. The structure of 1,4-dihydro-1-methyl-4-oxo-pyridinecarbonitrile is characterized by a pyridine ring with specific substituents that confer unique chemical and biological properties.

The pyridine ring in this compound serves as a versatile scaffold for various functional groups. In this case, the ring is modified with a cyano group (CN) at the 2-position and a methyl group (CH3) at the 1-position, along with an oxo group (O) at the 4-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and biological activity. Recent studies have highlighted the potential of such substituted pyridines in modulating enzyme activity and targeting specific cellular pathways.

One of the key areas where 1,4-dihydro-1-methyl-4-oxo-pyridinecarbonitrile has shown promise is in drug development. Researchers have explored its ability to inhibit certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against a panel of kinases associated with cancer progression. The cyano group was found to enhance the binding affinity of the molecule to the active site of these enzymes, making it a valuable lead compound for further optimization.

In addition to its pharmacological applications, 1,4-dihydro-1-methyl-4-oxo-pyridinecarbonitrile has also been investigated for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its consideration as a ligand in catalysis and sensor development. A recent report in *Chemical Communications* highlighted its use as a chelating agent in palladium-catalyzed cross-coupling reactions, showcasing its versatility across different chemical domains.

The synthesis of 1,4-dihydro-1-methyl-4-oxo-pyridinecarbonitrile involves a multi-step process that typically begins with the preparation of intermediates such as methylpyridones. Advanced techniques like microwave-assisted synthesis have been employed to enhance reaction efficiency and yield. These methods not only reduce reaction times but also minimize the environmental impact, aligning with current green chemistry principles.

From an analytical standpoint, modern spectroscopic techniques such as NMR and IR have been instrumental in confirming the structure of CAS No. 84225-75-2. High-resolution mass spectrometry has further validated its molecular formula and purity, ensuring its reliability for downstream applications. The compound's stability under various conditions has also been thoroughly evaluated, making it suitable for both laboratory research and industrial-scale production.

Looking ahead, ongoing research into 1,4-dihydro-1-methyl-4-oxo-pyridinecarbonitrile is focused on expanding its utility in therapeutic areas such as neurodegenerative diseases and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, CAS No. 84225–75–2, or 1,4-dihydro–1–methyl–4–oxo–pyridinecarbonitrile, represents a compelling example of how structural modifications can unlock novel functionalities in chemical compounds. Its diverse applications across drug discovery and materials science underscore its importance as a research tool and potential therapeutic agent.